Cas no 1327310-56-4 ((R)-4-Benzyl-3-phenylpiperazin-2-one)

• Product Name: (R)-4-Benzyl-3-phenylpiperazin-2-one
• CAS No: 1327310-56-4
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5039454
• PubChem ID: 124514864
• Update Time: 2026-02-28

(R)-4-Benzyl-3-phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-3-phenylpiperazin-2-one
• CS-0162859
• (3R)-4-benzyl-3-phenylpiperazin-2-one
• BS-48738
• D85590
• 1327310-56-4

• Inchi： 1S/C17H18N2O/c20-17-16(15-9-5-2-6-10-15)19(12-11-18-17)13-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,18,20)/t16-/m1/s1
• InChI Key： JUWZYKUNWPTANZ-MRXNPFEDSA-N
• SMILES： O=C1[C@@H](C2C=CC=CC=2)N(CC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 266.141913202g/mol
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on (R)-4-Benzyl-3-phenylpiperazin-2-one

(R)-4-Benzyl-3-phenylpiperazin-2-one: A Comprehensive Overview

The compound (R)-4-Benzyl-3-phenylpiperazin-2-one, with the CAS number 1327310-56-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The name itself highlights its key features: the piperazinone ring system, substituted with benzyl and phenyl groups at specific positions, and the stereochemistry at the (R) configuration.

Recent studies have focused on the synthesis and characterization of this compound, revealing its stability and reactivity under various conditions. Researchers have explored its potential as a building block for more complex molecules, particularly in the design of bioactive compounds. The piperazinone core is known for its versatility, making it a valuable component in medicinal chemistry.

One of the most intriguing aspects of (R)-4-Benzyl-3-phenylpiperazin-2-one is its stereochemistry. The (R) configuration at the chiral center imparts specific physical and chemical properties, which are crucial for its interactions in biological systems. This stereochemistry has been leveraged in asymmetric synthesis approaches, enabling the production of enantiomerically pure compounds—a critical factor in drug development.

Moreover, the compound's solubility and bioavailability have been investigated in preclinical studies, highlighting its potential as a drug candidate. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive target for studying molecular recognition and binding affinities.

In terms of applications, (R)-4-Benzyl-3-phenylpiperazin-2-one has shown promise in inhibiting certain enzymes and receptors, making it a candidate for therapeutic interventions in areas such as neurodegenerative diseases and cancer. Collaborative efforts between academic institutions and pharmaceutical companies have furthered our understanding of its pharmacokinetics and toxicity profiles.

Recent advancements in computational chemistry have also played a pivotal role in elucidating the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, guiding experimentalists in designing more efficient synthetic routes.

In conclusion, (R)-4-Benzyl-3-phenylpiperazin-2-one stands as a testament to the ingenuity of modern organic chemistry. Its structural complexity, coupled with promising biological activities, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound remains at the forefront of scientific exploration.